Cas no 1183048-31-8 (4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol
• CAS No: 1183048-31-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5734737
• PubChem ID: 60799867
• Update Time: 2023-11-02

4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpyrazol-4-yl)but-3-yn-1-ol
• AKOS010017015
• 4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol
• 1183048-31-8
• F8886-6387
• 3-Butyn-1-ol, 4-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C8H10N2O/c1-10-7-8(6-9-10)4-2-3-5-11/h6-7,11H,3,5H2,1H3
• InChI Key： LRSXJJSPIGWTQB-UHFFFAOYSA-N
• SMILES： OCCC#CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 311.9±22.0 °C(Predicted)
• pka: 14.33±0.10(Predicted)